Cas no 1250733-93-7 (2-Butanone, 1-(2-benzoxazolylthio)-)

• Product Name: 2-Butanone, 1-(2-benzoxazolylthio)-
• CAS No: 1250733-93-7
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5250062
• Update Time: 2025-05-21

2-Butanone, 1-(2-benzoxazolylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[d]oxazol-2-ylthio)butan-2-one
• 1-(1,3-benzoxazol-2-ylsulfanyl)butan-2-one
• 2-Butanone, 1-(2-benzoxazolylthio)-

• Inchi： 1S/C11H11NO2S/c1-2-8(13)7-15-11-12-9-5-3-4-6-10(9)14-11/h3-6H,2,7H2,1H3
• InChI Key： VZGNWQPPXKWVIZ-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CC(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• XLogP3: 2.9
• Topological Polar Surface Area: 68.4

Additional information on 2-Butanone, 1-(2-benzoxazolylthio)-

Comprehensive Overview of 2-Butanone, 1-(2-benzoxazolylthio)- (CAS No. 1250733-93-7)

2-Butanone, 1-(2-benzoxazolylthio)-, identified by its CAS No. 1250733-93-7, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of benzoxazole derivatives, which are widely studied for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of both a benzoxazole ring and a thioether functional group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In the context of current research trends, 2-Butanone, 1-(2-benzoxazolylthio)- is often explored for its role in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methodologies, and this compound's reactivity profile aligns well with such initiatives. For instance, its potential as a catalyst or ligand in metal-organic frameworks (MOFs) has been a topic of interest, particularly in applications like carbon capture and energy storage.

Another area where CAS No. 1250733-93-7 is gaining traction is in the development of advanced materials. Its molecular structure allows for modifications that can enhance the performance of polymers and coatings. This has led to investigations into its use in UV-resistant films and anti-corrosive layers, which are highly sought after in industries like automotive and aerospace.

From a pharmaceutical perspective, 2-Butanone, 1-(2-benzoxazolylthio)- is being studied for its potential bioactive properties. The benzoxazole moiety is known for its presence in several drug candidates, particularly those targeting anti-inflammatory and antimicrobial pathways. While this compound itself may not be a drug, its derivatives could play a crucial role in future medicinal chemistry breakthroughs.

For those searching for synthesis methods or suppliers of CAS No. 1250733-93-7, it's important to note that the compound requires specialized handling due to its reactive functional groups. However, it is commercially available through several chemical distributors that cater to research and industrial needs. Its MSDS (Material Safety Data Sheet) provides detailed guidelines for safe storage and usage.

In summary, 2-Butanone, 1-(2-benzoxazolylthio)- (CAS No. 1250733-93-7) is a multifaceted compound with promising applications across various scientific domains. Its relevance to sustainability, material science, and pharmaceutical research makes it a subject of ongoing exploration. As the demand for innovative chemical solutions grows, this compound is likely to remain a key player in cutting-edge research and industrial applications.